![molecular formula C18H15N3O6 B271067 2-[(5-Methyl-3-isoxazolyl)amino]-2-oxoethyl 4-(2-furoylamino)benzoate](/img/structure/B271067.png)
2-[(5-Methyl-3-isoxazolyl)amino]-2-oxoethyl 4-(2-furoylamino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-Methyl-3-isoxazolyl)amino]-2-oxoethyl 4-(2-furoylamino)benzoate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as MIF-1, and it is known for its ability to modulate the activity of the neuropeptide, enkephalin. MIF-1 has been extensively studied for its potential therapeutic applications, particularly for the treatment of neurological disorders.
Mechanism of Action
MIF-1 works by binding to the enkephalin receptor and modulating its activity. This results in the release of endogenous opioids, which are natural painkillers produced by the body. MIF-1 also has the ability to inhibit the breakdown of enkephalin, further enhancing its pain-relieving effects.
Biochemical and Physiological Effects:
MIF-1 has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that MIF-1 can reduce pain perception, improve mood, and enhance cognitive function. MIF-1 has also been shown to increase the release of dopamine, a neurotransmitter that plays a crucial role in reward and motivation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MIF-1 in lab experiments is its ability to modulate the activity of the enkephalin receptor, which plays a crucial role in pain perception and addiction. However, one of the limitations of using MIF-1 is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of MIF-1. One potential area of research is the development of new MIF-1 analogs with improved pharmacokinetic properties, such as longer half-lives. Another area of research is the investigation of the potential therapeutic applications of MIF-1 in the treatment of neurological disorders, particularly those related to pain and addiction. Additionally, further studies are needed to fully understand the mechanisms of action of MIF-1 and its effects on the brain and body.
Synthesis Methods
The synthesis of MIF-1 involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with 4-(2-furoylamino)benzoic acid in the presence of dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with 1,2-diaminoethane to yield the final product, MIF-1.
Scientific Research Applications
MIF-1 has been widely used in scientific research, particularly in the field of neuroscience. Studies have shown that MIF-1 can modulate the activity of the neuropeptide, enkephalin, which plays a crucial role in pain perception and addiction. MIF-1 has also been studied for its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression.
properties
Molecular Formula |
C18H15N3O6 |
---|---|
Molecular Weight |
369.3 g/mol |
IUPAC Name |
[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate |
InChI |
InChI=1S/C18H15N3O6/c1-11-9-15(21-27-11)20-16(22)10-26-18(24)12-4-6-13(7-5-12)19-17(23)14-3-2-8-25-14/h2-9H,10H2,1H3,(H,19,23)(H,20,21,22) |
InChI Key |
WUCQFIOQVQDRRO-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NO1)NC(=O)COC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)COC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.